Cas no 2640821-99-2 (N-tert-butyl-1-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]pyrrolidine-3-carboxamide)

• Product Name: N-tert-butyl-1-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]pyrrolidine-3-carboxamide
• CAS No: 2640821-99-2
• MF: C₁₃H₂₂N₄O₂
• MW: 266.339382648468
• CID: 5315811
• PubChem ID: 155799752
• Update Time: 2025-08-04

N-tert-butyl-1-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]pyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• F6752-7635
• 2640821-99-2
• AKOS040724322
• N-tert-butyl-1-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]pyrrolidine-3-carboxamide

• Inchi： 1S/C13H22N4O2/c1-9-14-11(19-16-9)8-17-6-5-10(7-17)12(18)15-13(2,3)4/h10H,5-8H2,1-4H3,(H,15,18)
• InChI Key： MOQZXEKXXSQXAD-UHFFFAOYSA-N
• SMILES： O=C(C1CN(CC2=NC(C)=NO2)CC1)NC(C)(C)C

Computed Properties

• Exact Mass: 266.17427596g/mol
• Monoisotopic Mass: 266.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 71.3Ų

Additional information on N-tert-butyl-1-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]pyrrolidine-3-carboxamide

Research Brief on N-tert-butyl-1-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]pyrrolidine-3-carboxamide (CAS: 2640821-99-2)

The compound N-tert-butyl-1-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]pyrrolidine-3-carboxamide (CAS: 2640821-99-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the unique structural features of N-tert-butyl-1-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]pyrrolidine-3-carboxamide, which include a pyrrolidine core modified with a 1,2,4-oxadiazole moiety. This combination is believed to confer enhanced metabolic stability and bioavailability, making it an attractive scaffold for drug development. Researchers have employed advanced synthetic methodologies, such as multi-step organic synthesis and microwave-assisted reactions, to optimize the yield and purity of this compound.

In vitro and in vivo studies have demonstrated that N-tert-butyl-1-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]pyrrolidine-3-carboxamide exhibits promising activity against specific biological targets. For instance, preliminary data suggest its potential as an inhibitor of certain enzymes involved in inflammatory pathways, which could pave the way for its use in treating chronic inflammatory diseases. Additionally, its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME), has been evaluated, showing favorable results in preclinical models.

Further investigations are underway to explore the compound's mechanism of action and its selectivity towards various biological targets. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. The compound's patent status and regulatory considerations are also being closely monitored to ensure compliance with industry standards.

In conclusion, N-tert-butyl-1-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]pyrrolidine-3-carboxamide represents a promising candidate for further drug development. Its unique chemical structure and demonstrated biological activity warrant continued research to fully elucidate its therapeutic potential. Future studies should focus on optimizing its efficacy and safety profile, as well as exploring its applicability in combination therapies.